Cas no 1166-32-1 (Thiourea,N,N'-di-2-naphthalenyl-)

• Product name: Thiourea,N,N'-di-2-naphthalenyl-
• CAS No: 1166-32-1
• MF: C₂₁H₁₆N₂S
• MW: 328.43014
• CID: 153960
• PubChem ID: 4003674

Thiourea,N,N'-di-2-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N'-di-2-naphthalenyl-
• 1,3-dinaphthalen-2-ylthiourea
• 1,3-di-naphthalen-2-yl-thiourea
• AC1N1DQL
• CTK4A9912
• Di-2-naphthylthiourea
• N,N'-Bis(2-naphthyl)thiourea
• N,N'-di(2-naphthyl)thiourea
• N,N'-Di-[2]naphthyl-thioharnstoff
• N,N'-di-[2]naphthyl-thiourea
• N,N'-di-2-naphthalenyl-thiourea
• NSC74775
• Thiourea,N'-di-2-naphthalenyl-
• AKOS002271868
• WLN: L66J CMYUS&M- CL66J
• .beta.-Dinaphthylthiourea
• DTXSID50398484
• ST50159712
• NSC-74775
• 1166-32-1
• Urea,3-di-2-naphthyl-2-thio-
• SCHEMBL10394966
• Thiourea, N,N'-di-2-naphthalenyl-
• Urea,3-bis(2-naphthyl)-2-thio-

• Inchi： InChI=1S/C21H16N2S/c24-21(22-19-11-9-15-5-1-3-7-17(15)13-19)23-20-12-10-16-6-2-4-8-18(16)14-20/h1-14H,(H2,22,23,24)
• InChI Key： YXGYUUQULAOVTE-UHFFFAOYSA-N
• SMILES： C1C2C(=CC=CC=2)C=CC=1NC(NC1C=CC2C(=CC=CC=2)C=1)=S

Computed Properties

• Exact Mass: 328.10358
• Monoisotopic Mass: 328.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• XLogP3: 5.6
• Surface Charge: 0
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06
• LogP: 5.94790